Cas no 1313033-17-8 (2-{(benzyloxy)carbonylamino}-2-(2-methoxyphenyl)acetic acid)

2-{(Benzyloxy)carbonylamino}-2-(2-methoxyphenyl)acetic acid is a chiral α-amino acid derivative featuring a benzyloxycarbonyl (Cbz) protecting group and a 2-methoxyphenyl substituent. This compound is particularly valuable in peptide synthesis and medicinal chemistry due to its role as a protected amino acid intermediate, ensuring selective reactivity during coupling reactions. The Cbz group offers stability under acidic conditions while allowing deprotection under mild hydrogenolysis. The 2-methoxyphenyl moiety enhances steric and electronic modulation, making it useful for structure-activity studies. Its high purity and well-defined stereochemistry support precise applications in asymmetric synthesis and pharmaceutical research. Suitable for controlled functionalization, it serves as a versatile building block in complex organic transformations.

2-{(benzyloxy)carbonylamino}-2-(2-methoxyphenyl)acetic acid structure

1313033-17-8 structure

Product Name:2-{(benzyloxy)carbonylamino}-2-(2-methoxyphenyl)acetic acid

CAS No:1313033-17-8

MF:C₁₇H₁₇NO₅

MW:315.320585012436

CID:5217227

PubChem ID:15130861

Update Time:2025-05-27

2-{(benzyloxy)carbonylamino}-2-(2-methoxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-{[(benzyloxy)carbonyl]amino}-2-(2-methoxyphenyl)acetic acid
- EN300-122057
- 1313033-17-8
- 2-Methoxy-α-[[(phenylmethoxy)carbonyl]amino]benzeneacetic acid
- 2-{(benzyloxy)carbonylamino}-2-(2-methoxyphenyl)acetic acid
- Inchi： 1S/C17H17NO5/c1-22-14-10-6-5-9-13(14)15(16(19)20)18-17(21)23-11-12-7-3-2-4-8-12/h2-10,15H,11H2,1H3,(H,18,21)(H,19,20)
- InChI Key： OKVOHGVQPNKLOR-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1C(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 315.11067264g/mol
Monoisotopic Mass: 315.11067264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 7
Complexity: 394
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 84.9Å²

Experimental Properties

Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 536.0±50.0 °C(Predicted)
pka: 3.33±0.10(Predicted)

2-{(benzyloxy)carbonylamino}-2-(2-methoxyphenyl)acetic acid Pricemore >>

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